4-chloro-5-phenoxy-2H-pyridazin-3-one

• Molecular Formula: C10H7ClN2O2
• Molecular Weight: 222.63 g/mol
• IUPAC Name: 5-chloro-4-phenoxy-1H-pyridazin-6-one
• InChI: InChI=1S/C10H7ClN2O2/c11-9-8(6-12-13-10(9)14)15-7-4-2-1-3-5-7/h1-6H,(H,13,14)
• InChI Key: VWMWCPAGMRTIGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C(=O)NN=C2)Cl

Description

4-chloro-5-phenoxy-2H-pyridazin-3-one is a useful research compound. Its molecular formula is C10H7ClN2O2 and its molecular weight is 222.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-5-phenoxy-2-(tetrahydro-pyran-2-yl)-2H-pyridazin-3-one (2.84 g, 9.25 mmol) in methanol (6.17 mL, 1.5M) was treated with a 6N aqueous hydrochloric acid solution (7.71 mL, 1.2M). The reaction solution was heated to 110° C., where it stirred for 4 h and was then allowed to completely cool down to 25° C. The reaction was then diluted with water (200 mL). The resulting white precipitate was collected by filtration, washed with water (2×50 mL), and dried in vacuo to afford 4-chloro-5-phenoxy-2H-pyridazin-3-one (1.78 g, 86%) as a white solid; ES+-HRMS m/e calcd for C10H7N2O2Cl [M+H+] 223.0269, found 223.0269.